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Compound of Interest |

Compound Name: 4-Styrylpyridazine
CAS No.: 39816-19-8
Cat. No.: B1606690
Get Quote
. J

This guide provides comprehensive, step-by-step procedures for the proper and safe disposal
of 4-Styrylpyridazine. As drug development professionals and researchers, our commitment to
safety and environmental stewardship extends beyond the benchtop to the entire lifecycle of
the chemicals we handle. This document is structured to provide not just procedural
instructions, but also the scientific rationale behind them, ensuring that these protocols are both
understood and effectively implemented.

Hazard Profile and Core Chemical Properties of 4-
Styrylpyridazine

While a specific, comprehensive Safety Data Sheet (SDS) for 4-Styrylpyridazine is not widely
available, a robust hazard assessment can be constructed by examining its structural
analogues, namely 4-Styrylpyridine and Pyridazine. This approach allows us to anticipate
potential risks and handle the compound with appropriate caution.

4-Styrylpyridazine is an aromatic heterocyclic compound containing a pyridazine ring linked to
a styryl group.[1][2] The pyridazine moiety suggests potential for water solubility and introduces
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nitrogen-based reactivity.[3][4] The styryl group imparts characteristics of an aromatic
hydrocarbon. The most closely related analogue with available safety data is 4-Styrylpyridine.

Inferred Hazard Assessment: Based on data for 4-Styrylpyridine, 4-Styrylpyridazine should be
handled as a substance that can cause skin irritation, serious eye damage, and potential
respiratory irritation.[5][6]

Property Data Source
Molecular Formula Ci3zHuaN [1][6]
Molecular Weight 181.23 g/mol [6]

Likely a white to brown powder
Appearance
or crystal

N ) ~64°C at 4 mmHg (for 4-
Boiling Point o [5]
Styrylpyridine)

H315: Causes skin
irritationH318: Causes serious

GHS Hazard Statements [5][6]
eye damageH335: May cause

respiratory irritation

P261, P264, P280,
P302+P352, [5][6]
P305+P354+P338, P501

GHS Precautionary
Statements

Pre-Disposal: Safe Handling and Required Personal
Protective Equipment (PPE)

Before beginning any work that will generate 4-Styrylpyridazine waste, it is imperative to
establish a safe handling environment. The causality behind this is simple: preventing exposure
is the most effective safety measure.

Core Handling Protocol:

» Ventilation: All handling of 4-Styrylpyridazine, including weighing and solution preparation,
must be conducted inside a certified chemical fume hood to mitigate the risk of inhaling dust
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or vapors.[7]

« Ignition Sources: Keep the compound away from heat, sparks, and open flames. While data
is limited, related structures like pyridine are flammable.[8][9]

e Incompatible Materials: Store and handle separately from strong oxidizing agents and strong
acids to prevent potentially violent reactions.[8][10]

Required Personal Protective Equipment (PPE):

PPE Item Specification Rationale

) Protects against dust particles
ANSI Z87.1-compliant safety ]
) o ) and splashes, addressing the
Eye Protection glasses with side shields or _ _
risk of serious eye damage

chemical splash goggles.
P gogd (H318).[5]

Provides a barrier against skin
] Nitrile gloves (minimum contact, preventing irritation
Hand Protection ) ) )
thickness of 4 mil). (H315). Always inspect gloves

before use.[3]

] A flame-resistant laboratory Protects skin and personal
Body Protection ) o
coat. clothing from contamination.

] ] ] A fume hood provides
, Not required if handled in a _ _
Respiratory . hood adequate protection against
ume hood.
respiratory irritation (H335).[7]

Step-by-Step Disposal and Waste Segregation
Protocol

Proper segregation at the point of generation is the cornerstone of safe and compliant chemical
waste management.[11] Mixing incompatible waste streams can lead to dangerous chemical
reactions and complicates the final disposal process.[11] All waste must be collected by a
licensed hazardous waste disposal service or your institution's Environmental Health and
Safety (EHS) department.[12]
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Unused or Expired 4-Styrylpyridazine (Neat Compound)

Container: Place the original container with the unused product in a secondary containment
bin.

Labeling: If not in the original container, use a chemically compatible container (e.g., amber
glass vial). Affix a hazardous waste label detailing the full chemical name ("4-
Styrylpyridazine"), CAS number (103-31-1), and the approximate quantity.[11]

Storage: Store the labeled container in a designated satellite accumulation area for
hazardous chemical waste, away from incompatible materials.[13]

Contaminated Solid Waste

This stream includes items like gloves, weighing papers, pipette tips, and contaminated silica

gel.

Container: Designate a specific, puncture-resistant container or a durable, transparent bag
clearly labeled "Solid Chemical Waste."

Collection: Place all solid materials contaminated with 4-Styrylpyridazine into this container
immediately after use.

Labeling: Once the container is full, securely close it and affix a hazardous waste label. List
"4-Styrylpyridazine" and any other chemical contaminants.

Disposal: Transfer to the designated hazardous waste collection area.

Contaminated Liquid Waste

This includes reaction mixtures and solvent rinses.

Compatibility Check: The primary directive is to avoid mixing incompatible waste streams.
Halogenated and non-halogenated solvents must be collected in separate containers.[11] 4-
Styrylpyridazine waste should not be mixed with aqueous waste containing acids or strong
oxidizers.
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» Container: Use a designated, chemically-compatible (e.g., HDPE or glass) and properly
vented solvent waste container.

e Labeling: Clearly label the container with "Hazardous Waste," and list all constituents by their
full chemical names, including solvents and an estimated concentration of 4-
Styrylpyridazine. Maintain a running log on the container label.

o Storage: Keep the container sealed when not in use and store it in a well-ventilated area
within secondary containment.[13]

Spill Management and Decontamination

Accidents can occur, and a prepared response is critical for safety.

Spill Cleanup Protocol (for small spills < 100g in a fume hood):

Alert & Isolate: Alert personnel in the immediate area. Ensure the fume hood sash is
lowered.

e PPE: Don the full required PPE as listed in Section 2.

o Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or a
commercial chemical absorbent pad.[7] Do not use combustible materials like paper towels
as the primary absorbent.

o Collect: Carefully sweep or scoop the absorbed material into a sealable, heavy-duty plastic
bag or container.

o Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.qg.,
isopropanol or ethanol), followed by soap and water.

o Dispose: All cleanup materials (absorbent, cloths, gloves) are considered hazardous solid
waste and must be disposed of according to the protocol in Section 3.2. Label the waste bag
with all chemical contaminants.

Visualized Disposal Workflow
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The following diagram provides a clear, at-a-glance decision-making workflow for the proper
segregation of 4-Styrylpyridazine waste.

4-Styrylpyridazine Disposal Workflow

Generated Waste
Containing 4-Styrylpyridazine

Is it the neat compound? |s it contaminated labware? Is it a liquid solution?

1. Identify ‘;laste Type

Unused/Expired Solid Contaminated Solids Contaminated Liquids
(Neat Compound) (Gloves, Vials, Paper) (Solvents, Solutions)

2. Select Corilect Waste Container

Original or Labeled Labeled ‘Solid Chemical Waste' Labeled Liquid Waste Jug
Solid Waste Container Container or Bag (Segregated by Solvent Type)

3. Final Digposal Path

Store in Satellite Accumulation Area

for EHS/Hazardous Waste Pickup

Click to download full resolution via product page
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Caption: Decision workflow for segregating 4-Styrylpyridazine waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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